Cas no 2411252-67-8 (2-Chloro-1-[4-[[3-(1-methoxycyclopentyl)-1,2,4-oxadiazol-5-yl]methyl]-1-piperidinyl]-1-propanone)

• Product Name: 2-Chloro-1-[4-[[3-(1-methoxycyclopentyl)-1,2,4-oxadiazol-5-yl]methyl]-1-piperidinyl]-1-propanone
• CAS No: 2411252-67-8
• MF: C₁₇H₂₆ClN₃O₃
• MW: 355.85964345932
• CID: 5414954
• PubChem ID: 145906933
• Update Time: 2025-07-12

2-Chloro-1-[4-[[3-(1-methoxycyclopentyl)-1,2,4-oxadiazol-5-yl]methyl]-1-piperidinyl]-1-propanone Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-(4-{[3-(1-methoxycyclopentyl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-1-yl)propan-1-one
• Z2609790306
• EN300-7559265
• 2-Chloro-1-[4-[[3-(1-methoxycyclopentyl)-1,2,4-oxadiazol-5-yl]methyl]piperidin-1-yl]propan-1-one
• 2411252-67-8
• 2-Chloro-1-[4-[[3-(1-methoxycyclopentyl)-1,2,4-oxadiazol-5-yl]methyl]-1-piperidinyl]-1-propanone

• Inchi： 1S/C17H26ClN3O3/c1-12(18)15(22)21-9-5-13(6-10-21)11-14-19-16(20-24-14)17(23-2)7-3-4-8-17/h12-13H,3-11H2,1-2H3
• InChI Key： JXDHVJHCWFVNFE-UHFFFAOYSA-N
• SMILES： C(N1CCC(CC2ON=C(C3(OC)CCCC3)N=2)CC1)(=O)C(Cl)C

Computed Properties

• Exact Mass: 355.1662694g/mol
• Monoisotopic Mass: 355.1662694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• Density: 1.23±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 510.5±58.0 °C(Predicted)
• pka: 0.55±0.50(Predicted)

Additional information on 2-Chloro-1-[4-[[3-(1-methoxycyclopentyl)-1,2,4-oxadiazol-5-yl]methyl]-1-piperidinyl]-1-propanone

Compound CAS No 2411252-67-8: A Comprehensive Overview

The compound with CAS No 2411252-67-8, also known as 2-Chloro-1-[4-[[3-(1-methoxycyclopentyl)-1,2,4-oxadiazol-5-yl]methyl]-1-piperidinyl]-1-propanone, is a complex organic molecule with a diverse range of applications in various fields. This compound has gained significant attention in recent years due to its unique chemical properties and potential uses in pharmaceuticals, agrochemicals, and materials science.

Recent studies have highlighted the importance of this compound in drug discovery processes. Its structure, which includes a chlorine atom and a cyclopentane ring, contributes to its stability and reactivity. The presence of the oxadiazole ring further enhances its ability to participate in various chemical reactions, making it a valuable intermediate in organic synthesis.

One of the most notable advancements involving this compound is its role in the development of new pharmaceutical agents. Researchers have explored its potential as a precursor for bioactive molecules, particularly in the context of anti-inflammatory and antitumor activity. The compound's ability to form stable complexes with biological targets has been a focal point in recent investigations.

In addition to its pharmaceutical applications, this compound has also found utility in agrochemicals. Its interaction with plant enzymes and its role in enhancing crop resistance to environmental stressors have been extensively studied. The compound's unique structure allows it to act as a catalyst in certain biochemical pathways, making it a promising candidate for sustainable agricultural practices.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. The use of advanced catalytic systems and green chemistry principles has enabled researchers to optimize the synthesis pathway, reducing waste and improving yield. These advancements have made the compound more accessible for large-scale production and application.

Recent research has also focused on the environmental impact of this compound. Studies have shown that it exhibits low toxicity to aquatic organisms under controlled conditions, which is crucial for its application in agrochemicals and other environmentally sensitive industries. However, further research is needed to fully understand its long-term effects on ecosystems.

In conclusion, the compound with CAS No 2411252-67-8 represents a significant advancement in organic chemistry. Its versatile structure and wide range of applications make it an essential component in modern chemical research and development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an even more critical role in various scientific disciplines.